![molecular formula C12H10Cl2N2OS B4796083 5-(3,4-dichlorobenzylidene)-3-ethyl-2-mercapto-3,5-dihydro-4H-imidazol-4-one](/img/structure/B4796083.png)
5-(3,4-dichlorobenzylidene)-3-ethyl-2-mercapto-3,5-dihydro-4H-imidazol-4-one
Overview
Description
5-(3,4-dichlorobenzylidene)-3-ethyl-2-mercapto-3,5-dihydro-4H-imidazol-4-one, also known as DCBIM, is a chemical compound that has gained significant attention in scientific research due to its unique properties.
Mechanism of Action
The mechanism of action of 5-(3,4-dichlorobenzylidene)-3-ethyl-2-mercapto-3,5-dihydro-4H-imidazol-4-one is not fully understood, but studies suggest that it may act by inhibiting the activity of certain enzymes involved in cancer cell growth and proliferation. This compound has also been shown to induce oxidative stress and DNA damage in cancer cells, leading to cell death.
Biochemical and physiological effects
This compound has been shown to have a range of biochemical and physiological effects. Studies have shown that this compound can inhibit the activity of certain enzymes involved in inflammation and oxidative stress, suggesting that it may have potential as an anti-inflammatory and antioxidant agent. Additionally, this compound has been shown to have a positive effect on glucose metabolism and insulin sensitivity, making it a potential candidate for the treatment of type 2 diabetes.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 5-(3,4-dichlorobenzylidene)-3-ethyl-2-mercapto-3,5-dihydro-4H-imidazol-4-one in lab experiments is its potent cytotoxic effects on cancer cells. Additionally, this compound is relatively easy to synthesize and has a high degree of purity, making it a reliable compound for research purposes. However, one limitation of using this compound is its potential toxicity to normal cells, which can make it difficult to study its effects on cancer cells in vitro.
Future Directions
There are several future directions for research on 5-(3,4-dichlorobenzylidene)-3-ethyl-2-mercapto-3,5-dihydro-4H-imidazol-4-one. One area of research is the development of this compound-based drugs for the treatment of cancer and other diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential effects on normal cells. Finally, there is a need for more research on the safety and toxicity of this compound in both in vitro and in vivo models.
Scientific Research Applications
5-(3,4-dichlorobenzylidene)-3-ethyl-2-mercapto-3,5-dihydro-4H-imidazol-4-one has been extensively studied for its potential use in various scientific research applications. One of the most promising areas of research is its use as an anticancer agent. Studies have shown that this compound has potent cytotoxic effects on a variety of cancer cells, including breast, lung, and prostate cancer cells. Additionally, this compound has been shown to inhibit tumor growth and induce apoptosis in cancer cells.
Properties
IUPAC Name |
(5Z)-5-[(3,4-dichlorophenyl)methylidene]-3-ethyl-2-sulfanylideneimidazolidin-4-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10Cl2N2OS/c1-2-16-11(17)10(15-12(16)18)6-7-3-4-8(13)9(14)5-7/h3-6H,2H2,1H3,(H,15,18)/b10-6- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QFUZWTRGASCULX-POHAHGRESA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)C(=CC2=CC(=C(C=C2)Cl)Cl)NC1=S | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN1C(=O)/C(=C/C2=CC(=C(C=C2)Cl)Cl)/NC1=S | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10Cl2N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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